Cas no 168152-04-3 (Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano-)

Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano- structure
168152-04-3 structure
Product Name:Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano-
CAS No:168152-04-3
MF:C15H12N2O
MW:236.268583297729
MDL:MFCD17318754
CID:3809418
PubChem ID:10847403
Update Time:2025-04-22

Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano-
    • 4-(biphen-4-yl)-2-cyanoacetamide
    • N-([1,1'-Biphenyl]-4-yl)-2-cyanoacetamide
    • BS-48346
    • AKOS005061858
    • 2-cyano-N-(4-phenylphenyl)acetamide
    • N-{[1,1'-biphenyl]-4-yl}-2-cyanoacetamide
    • SCHEMBL2265546
    • F76543
    • starbld0005510
    • 168152-04-3
    • MDL: MFCD17318754
    • Inchi: 1S/C15H12N2O/c16-11-10-15(18)17-14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10H2,(H,17,18)
    • InChI Key: CKLGDXPOAYCXBK-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 236.094963011g/mol
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.9Ų

Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano- Pricemore >>

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